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Compound of Interest

Compound Name: (+)-7'-Methoxylariciresinol

Cat. No.: B14748982 Get Quote

An In-depth Examination of the Lignan Glucoside and its Therapeutic Potential

Introduction
(+)-7'-Methoxylariciresinol is a lignan glucoside that has been isolated from the plant Cyclea

racemosa.[1][2] Lignans, a major class of phytoestrogens, are polyphenolic compounds widely

distributed in the plant kingdom and are known for a diverse range of biological activities,

including antioxidant, anti-inflammatory, and anticancer effects. As a glycoside, (+)-7'-
Methoxylariciresinol's structure suggests potential for modified bioavailability and activity

following metabolism. This technical guide provides a comprehensive overview of (+)-7'-
Methoxylariciresinol, contextualized within the broader class of lignan glucosides, for

researchers, scientists, and professionals in drug development. Due to the limited specific

experimental data on (+)-7'-Methoxylariciresinol in publicly available literature, this guide

leverages data from structurally similar and well-studied lignans to infer its potential biological

activities and mechanisms of action.

Core Concepts: Lignans and Lignan Glucosides
Lignans are formed by the dimerization of two phenylpropanoid units. Their biological effects

are often attributed to their structural similarity to mammalian estrogens, allowing them to

interact with estrogen receptors and modulate hormonal signaling.[3] Lignan glucosides are

derivatives where a sugar molecule is attached to the lignan aglycone. This glycosylation can

significantly impact the compound's solubility, stability, and pharmacokinetic profile. In the body,

gut microbiota often play a crucial role in metabolizing lignan glucosides into their bioactive
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aglycones and further into enterolignans like enterodiol and enterolactone, which are readily

absorbed and are believed to be responsible for many of the systemic health effects associated

with dietary lignan intake.[3]

Quantitative Data on the Biological Activity of
Related Lignans
While specific quantitative data for (+)-7'-Methoxylariciresinol is not extensively available, the

following tables summarize the activities of other relevant lignans to provide a baseline for

potential efficacy.

Table 1: Anti-inflammatory Activity of Related Lignans

Compound Assay
Cell
Line/Model

IC50 / Effect Reference

Racemosic Acid COX-1 Inhibition In vitro 90 µM [4][5]

Racemosic Acid 5-LOX Inhibition In vitro 18 µM [4][5]

Fermented

Flaxseed

Lignans

IL-6 Secretion
LPS-induced

RAW264.7 cells

87.09%

decrease at 60

µg/mL

[6]

Fermented

Flaxseed

Lignans

IL-1β Secretion
LPS-induced

RAW264.7 cells

53.18%

decrease at 60

µg/mL

[6]

Table 2: Antioxidant Activity of Related Lignans

Compound Assay IC50 / Value Reference

Racemosic Acid
ABTS Radical

Scavenging
19 µM [4][5]

Table 3: Cytotoxic Activity of Related Lignan Glycosides Against Cancer Cell Lines

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/395295033_The_Power_of_Lignans_Plant_Compounds_with_Multifaceted_Health-Promoting_Effects
https://www.benchchem.com/product/b14748982?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15124086/
https://researchportal.scu.edu.au/esploro/outputs/journalArticle/A-new-anti-inflammatory-glucoside-from-Ficus/991012821369802368
https://pubmed.ncbi.nlm.nih.gov/15124086/
https://researchportal.scu.edu.au/esploro/outputs/journalArticle/A-new-anti-inflammatory-glucoside-from-Ficus/991012821369802368
https://pmc.ncbi.nlm.nih.gov/articles/PMC9433288/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9433288/
https://pubmed.ncbi.nlm.nih.gov/15124086/
https://researchportal.scu.edu.au/esploro/outputs/journalArticle/A-new-anti-inflammatory-glucoside-from-Ficus/991012821369802368
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14748982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Cell Line IC50 Reference

Lignan Glycoside 1

(from Lespedeza

cuneata)

Bt549, MCF7, MDA-

MB-231, HCC70
< 30.0 µM [7]

Lignan Glycoside 4

(from Lespedeza

cuneata)

Bt549, MCF7, MDA-

MB-231, HCC70
< 30.0 µM [7]

Lignan Glycoside 5

(from Lespedeza

cuneata)

Bt549, MCF7, MDA-

MB-231, HCC70
< 30.0 µM [7]

Lignan Glycoside 6

(from Lespedeza

cuneata)

Bt549, MCF7, MDA-

MB-231, HCC70
< 30.0 µM [7]

Potential Signaling Pathways
Based on studies of related lignans, (+)-7'-Methoxylariciresinol may exert its biological effects

through the modulation of key signaling pathways involved in inflammation and cell

proliferation.
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(e.g., NO, Cytokine Inhibition)

Antioxidant Assays
(e.g., DPPH, ABTS)

Cytotoxicity Assays
(e.g., MTT on Cancer Cells)

Inflammatory Pathways
(NF-κB, MAPK)

Modulation

Apoptotic Pathways

Induction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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